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Abstract
This technical guide provides a comprehensive overview of the key spectroscopic data for the

analytical characterization of 2-(2-Methylphenyl)benzaldehyde, a biphenyl derivative of

significant interest in synthetic chemistry. Due to the limited availability of consolidated spectral

data in public repositories, this document synthesizes information from analogous compounds

and theoretical predictions to offer a robust framework for researchers, scientists, and drug

development professionals. This guide will delve into the theoretical underpinnings of Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) as they apply to this

specific molecular structure, providing predicted data and detailed interpretations.

Introduction
2-(2-Methylphenyl)benzaldehyde, systematically known as 2'-methyl-[1,1'-biphenyl]-2-

carbaldehyde (CAS No. 7111-68-4), is an aromatic aldehyde featuring a biphenyl core. The

steric hindrance introduced by the ortho-methyl and ortho-aldehyde groups leads to a twisted

conformation, influencing its chemical reactivity and spectroscopic properties. Accurate

spectroscopic characterization is paramount for confirming the identity and purity of this

compound in various synthetic applications. This guide will serve as a valuable resource by

presenting a detailed analysis of its expected spectroscopic signature.

Molecular Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1586796?utm_src=pdf-interest
https://www.benchchem.com/product/b1586796?utm_src=pdf-body
https://www.benchchem.com/product/b1586796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[C₁₄H₁₂O]⁺˙
m/z = 196

[M-H]⁺
m/z = 195

- H˙

[M-CHO]⁺
m/z = 167

- CHO˙

[C₇H₇]⁺
m/z = 91

fragmentation

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic Data for 2-(2-
Methylphenyl)benzaldehyde: An In-depth Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1586796#spectroscopic-data-for-
2-2-methylphenyl-benzaldehyde-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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